Cas no 7467-26-7 ( )

• Product name: &nbsp
• CAS No: 7467-26-7
• MF: C₂₅H₂₇ClN₂O₃
• MW: 438.946485757828
• CID: 979776
• PubChem ID: 24200765

  Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-BENZODIOXOL-5-YL)-2-[4-(DIETHYLAMINO)ANILINO]-1-PHENYLETHANONE HYDROCHLORIDE
• 7467-26-7
• DTXSID00639475
• NSC400933
• NSC-400933
• 2-(2H-1,3-Benzodioxol-5-yl)-2-[4-(diethylamino)anilino]-1-phenylethan-1-one--hydrogen chloride (1/1)
• 2-benzo[1,3]dioxol-5-yl-2-[(4-diethylaminophenyl)amino]-1-phenyl-ethanone
• DS-012982
•  

• Inchi： InChI=1S/C25H26N2O3.ClH/c1-3-27(4-2)21-13-11-20(12-14-21)26-24(25(28)18-8-6-5-7-9-18)19-10-15-22-23(16-19)30-17-29-22;/h5-16,24,26H,3-4,17H2,1-2H3;1H
• InChI Key： SSWLPLIRXDUANG-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)NC(C2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CC=C4.Cl

Computed Properties

• Exact Mass: 402.19448
• Monoisotopic Mass: 438.1710204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes